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Computational vs. Experimental Data for 2,6-
Diaminohexanoic Acid (L-Lysine)

A 2025 study utilized Density Functional Theory (DFT) with a B3LYP functional and a 6-311++G(d,p)

basis set to calculate the molecular geometry of 2,6-diaminohexanoic acid and compared the results with

experimental data from a Crystallographic Information File (CIF) [1]. Key comparisons are summarized

below.

Parameter
Computational
Method

Computational Result
(Å)

Experimental Result
(Å)

Bond Length: C1–
C2

B3LYP/6-311++G(d,p) 1.55 1.53 [1]

Bond Length: C1–
O3

B3LYP/6-311++G(d,p) 1.20 1.25 [1]

Bond Length: C1–
O4

B3LYP/6-311++G(d,p) 1.34 1.25 [1]
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Parameter
Computational
Method

Computational Result
(Å)

Experimental Result
(Å)

Bond Length: C2–
N7

B3LYP/6-311++G(d,p) 1.48 1.47 [1]

The study concluded that methods like CAM-B3LYP showed the best agreement with experimental values,

while standard B3LYP also provided reliable trends. The observed deviations, particularly in the carboxylic

acid group bond lengths (C1–O3 and C1–O4), are common and highlight the challenge for computational

methods to accurately model electron density distribution in groups with high polarity [1].

Experimental and Computational Protocols

The methodologies from the L-lysine study can be applied to similar compounds.

Computational Methodology (DFT)

Software: Calculations performed with Gaussian 09W and GaussView 5.0 for structure visualization

[1].
Method and Basis Set: Geometry optimized using DFT with the B3LYP functional and the 6-
311++G(d,p) basis set [1].
Comparison Metric: Computed bond lengths and angles were directly compared against

experimental X-ray crystallography data [1].

Experimental Methodology

FTIR Spectroscopy: Spectra for solid-state sample obtained using a Perkin Elmer Spectrum FTIR
instrument with a KBr beam splitter, scanning the range of 4000–550 cm⁻¹ [1].

UV-Vis Spectroscopy: Analysis performed using a UV-1280 spectrometer with methanol as a
solvent, scanning the 200–800 nm range [1].

Crystallography: Experimental molecular geometry data derived from a Crystallographic
Information File (CIF) [1].
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Workflow for Computational-Experimental Validation

The process for validating computational results against experimental data follows a structured workflow.

The diagram below outlines the key stages of this validation process.
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To cite this document: Smolecule. [2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid

computational versus experimental results]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b760070#2-2-6-diaminohexanoylamino-3-methylbutanoic-acid-

computational-versus-experimental-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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